(2E)-3-(4-fluorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-fluorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C21H15FO/c22-20-13-6-16(7-14-20)8-15-21(23)19-11-9-18(10-12-19)17-4-2-1-3-5-17/h1-15H/b15-8+
• InChI Key: COFYPPRPNNDDRN-OVCLIPMQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C21H15FO
• Molecular Weight: 302.3 g/mol

Description

(2E)-3-(4-fluorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one, also known as (E)-3-(4-fluorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one or simply as FPP, is a chemical compound with various scientific research applications. FPP is a chalcone derivative with a molecular formula of C22H15FO and a molecular weight of 328.35 g/mol.

Scientific Research Applications

Molecular Structure and Spectroscopy

• Molecular Structure and Hyperpolarizability Analysis : A study on a similar compound, (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, revealed insights into its molecular structure using FT-IR, HF, and DFT methods. The research demonstrated significant stability and electron density transfer within the molecule, suggesting potential applications in nonlinear optical (NLO) materials (Najiya et al., 2014).

Crystallography and Material Properties

• Crystal Structures and Hirshfeld Surface Studies : The crystal structures of chalcone derivatives, including a compound similar to the one , were analyzed. The study provided detailed insights into intermolecular interactions and molecular packing, which are crucial for understanding the material properties of these compounds (Salian et al., 2018).
• Crystal Growth and Characterization : Research on 3-(4-fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one, a compound with a structure similar to the one inquired, discussed its crystal growth and provided a comprehensive characterization, including thermal analysis and electronic properties (Meenatchi et al., 2015).

Photophysical Applications

• Photophysical Properties in Different Media : A study on a fluorophore structurally similar to (2E)-3-(4-fluorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one explored its spectral behavior and photophysical parameters in various media. Such studies are crucial for applications in photochemistry and photophysics (Pannipara et al., 2015).
• Fluorescence Correlation Spectroscopy in Live Cells : Although not directly related to the specific compound, this research demonstrates the broader application of fluorescence techniques in biological systems, which could be relevant for similar fluorophores (Schwille et al., 1999).